![molecular formula C20H36ClNOS B611077 (R*,S*)-4-(Isopropylthio)-alpha-(1-(octylamino)ethyl)benzyl alcohol hydrochloride CAS No. 54767-71-4](/img/structure/B611077.png)
(R*,S*)-4-(Isopropylthio)-alpha-(1-(octylamino)ethyl)benzyl alcohol hydrochloride
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Overview
Description
Suloctidil HCl is a peripheral vasodilator.
Scientific Research Applications
Tinofedrine and Metabolic Effects
Tinofedrine, chemically related to the compound , shows promise in affecting oxygen, glucose, and lactate metabolism in both dogs and rats. In dogs, intravenous administration of tinofedrine led to a marked increase in cerebral blood flow and glucose extraction, indicating its potential role in metabolic regulation and as a cerebrally active substance. Similar effects were observed in rats, highlighting tinofedrine's influence on cerebral glucose metabolism. This indicates a potential application of similar compounds in conditions requiring modulation of cerebral blood flow and metabolism (Thjemer & Obermeier, 1981).
Neuroprotection and Neuron Survival
T-588 and Motor Neuron Protection
R(—)-1-(benzo[b]thiophen-5-yl)-2-[2-(N,N-diethylamino)ethoxy] ethanol hydrochloride (T-588), a compound structurally similar to the one , was shown to enhance acetylcholine release and slow motor deterioration in animal models. It also promoted neurite outgrowth and increased choline acetyltransferase activity in cultured rat spinal motor neurons. A study demonstrated that T-588, when administered after sciatic nerve section in rats, significantly rescued spinal motor neuron death, indicating its potential as a neuroprotective agent in conditions like motor neuron diseases (Iwasaki et al., 2004).
Neuropharmacology and Sensory Modulation
Neuroprotective Effects in Glaucoma and Optic Nerve Crush Models
T-588 also demonstrated neuroprotective effects against retinal ganglion cell death in rat models with elevated intraocular pressure or after optic nerve crush. Repeated treatments with T-588 significantly enhanced retinal ganglion cell survival without reducing intraocular pressure. This suggests potential applications in ocular conditions requiring neuroprotection, like glaucoma and optic nerve injuries (Maeda et al., 2004).
Properties
CAS No. |
54767-71-4 |
---|---|
Molecular Formula |
C20H36ClNOS |
Molecular Weight |
374.024 |
IUPAC Name |
(1R,2S)-2-(octylamino)-1-(4-propan-2-ylsulfanylphenyl)propan-1-ol;hydrochloride |
InChI |
InChI=1S/C20H35NOS.ClH/c1-5-6-7-8-9-10-15-21-17(4)20(22)18-11-13-19(14-12-18)23-16(2)3;/h11-14,16-17,20-22H,5-10,15H2,1-4H3;1H/t17-,20-;/m0./s1 |
InChI Key |
JRJJHIUHSILDOH-ZHXLSBKVSA-N |
SMILES |
CCCCCCCCNC(C)C(C1=CC=C(C=C1)SC(C)C)O.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Suloctidil HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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